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Compound of Interest

Compound Name: 12-Amino-1-dodecanol

Cat. No.: B015352 Get Quote

An In-depth Technical Guide to 12-Amino-1-dodecanol: Properties, Regulation, and

Application in Advanced Drug Delivery

Introduction
12-Amino-1-dodecanol is a bifunctional organic molecule featuring a primary amine and a

primary alcohol separated by a twelve-carbon aliphatic chain. This unique structure makes it a

valuable building block in various fields of chemical synthesis, particularly in the development

of sophisticated materials for biomedical and pharmaceutical applications. Its long hydrocarbon

tail imparts lipophilicity, while the terminal hydrophilic groups (amine and hydroxyl) provide

reactive handles for further chemical modification. This guide offers a comprehensive overview

of 12-Amino-1-dodecanol, intended for researchers, scientists, and drug development

professionals. We will delve into its fundamental properties, regulatory landscape, and, most

critically, its role as a precursor in the synthesis of functional excipients for advanced drug

delivery systems like lipid nanoparticles (LNPs).

Chemical Identity and Physicochemical Properties
A precise understanding of a molecule's properties is the foundation of its application. 12-
Amino-1-dodecanol is a solid at room temperature, appearing as a white to off-white

crystalline powder.[1] Its long alkyl chain dictates its solubility, making it soluble in alcohols like

methanol and other organic solvents, while its water solubility is limited.[1]

Table 1: Physicochemical Properties of 12-Amino-1-dodecanol
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Property Value Source(s)

CAS Number 67107-87-3 [1][2][3][4]

Molecular Formula C₁₂H₂₇NO [1][4]

Molecular Weight 201.35 g/mol [1][4]

Appearance
White to Almost white

powder/crystal
[1]

Melting Point 79.0 to 83.0 °C [1]

Purity >98.0% (GC) [1]

Solubility
Soluble in Methanol, DMSO,

Ether
[5]

| Density | 0.883 g/cm³ |[5] |

Regulatory Information and Safe Handling
For any chemical utilized in research and development, particularly in pathways leading to

pharmaceutical products, a thorough understanding of its hazard profile and handling

requirements is non-negotiable. 12-Amino-1-dodecanol is classified as an irritant under the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Table 2: GHS Hazard and Precautionary Information | Classification | Code | Description |

Source(s) | | :--- | :--- | :--- | :--- | | Hazard Class | Skin Irritation | H315 | Causes skin irritation |

[1][6] | | | Eye Irritation | H319 | Causes serious eye irritation |[1][6] | | Signal Word | Warning | | |

[1][6] | | Pictogram | GHS07 | Exclamation Mark | |[6][7] | | Precautionary Statements| P264 |

Wash skin thoroughly after handling. |[1][6] | | | P280 | Wear protective gloves/eye

protection/face protection. |[1][6] | | | P302 + P352 | IF ON SKIN: Wash with plenty of water. |[6]

| | | P305 + P351 + P338 | IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. |[5] | | | P337 + P313 | If

eye irritation persists: Get medical advice/attention. |[1] |

According to safety data sheets, this substance is intended for R&D use only and is not for

medicinal, household, or other uses.[5] It is crucial to handle the compound in a well-ventilated

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.tcichemicals.com/US/en/p/A1524
https://www.bldpharm.com/products/67107-87-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1195442.htm
https://www.scbt.com/p/12-amino-1-dodecanol-67107-87-3
https://www.tcichemicals.com/US/en/p/A1524
https://www.scbt.com/p/12-amino-1-dodecanol-67107-87-3
https://www.tcichemicals.com/US/en/p/A1524
https://www.scbt.com/p/12-amino-1-dodecanol-67107-87-3
https://www.tcichemicals.com/US/en/p/A1524
https://www.tcichemicals.com/US/en/p/A1524
https://www.tcichemicals.com/US/en/p/A1524
https://www.chemicalbook.com/msds/12-amino-1-dodecanol.htm
https://www.chemicalbook.com/msds/12-amino-1-dodecanol.htm
https://www.benchchem.com/product/b015352?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/A1524
https://www.tcichemicals.com/BE/en/sds/A1524_EU_6N.pdf
https://www.tcichemicals.com/US/en/p/A1524
https://www.tcichemicals.com/BE/en/sds/A1524_EU_6N.pdf
https://www.tcichemicals.com/US/en/p/A1524
https://www.tcichemicals.com/BE/en/sds/A1524_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A1524_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12-Amino-1-dodecanol
https://www.tcichemicals.com/US/en/p/A1524
https://www.tcichemicals.com/BE/en/sds/A1524_EU_6N.pdf
https://www.tcichemicals.com/US/en/p/A1524
https://www.tcichemicals.com/BE/en/sds/A1524_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A1524_EU_6N.pdf
https://www.chemicalbook.com/msds/12-amino-1-dodecanol.htm
https://www.tcichemicals.com/US/en/p/A1524
https://www.chemicalbook.com/msds/12-amino-1-dodecanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


area, using appropriate personal protective equipment (PPE), including gloves and safety

glasses, to avoid contact with skin and eyes.[6][8] The substance is considered stable under

standard ambient conditions.

Currently, 12-Amino-1-dodecanol is not listed on the ECHA Authorisation List (Annex XIV of

REACH), which details substances subject to authorisation due to their hazardous properties.

[9] However, users are responsible for complying with all local and international regulations

regarding its use and disposal.

Application in Drug Delivery: A Precursor for
Ionizable Lipids
The most significant application for a molecule like 12-Amino-1-dodecanol in the

pharmaceutical sciences is its use as a foundational building block for synthesizing novel

functional lipids. The emergence of mRNA vaccines and therapeutics has highlighted the

critical role of lipid nanoparticles (LNPs) as a delivery vehicle.[10] These LNPs are typically

composed of four key components: an ionizable lipid, a phospholipid, cholesterol, and a

PEGylated lipid.[11][12]

The ionizable lipid is arguably the most crucial component. It is positively charged at a low pH,

which facilitates the encapsulation of negatively charged nucleic acids (like mRNA) during

formulation. Upon entering the body and circulating at physiological pH (~7.4), it becomes

nearly neutral, reducing toxicity. Once the LNP is taken up by a cell into an endosome, the

acidic environment of the endosome protonates the lipid again, promoting the disruption of the

endosomal membrane and the release of the payload into the cytoplasm.

This is where 12-Amino-1-dodecanol becomes highly relevant. Its primary amine can be used

to construct the ionizable "headgroup" of a custom lipid, while the long dodecyl chain serves as

the lipid "tail." The terminal hydroxyl group offers a versatile point for adding more lipid tails or

other functional moieties, allowing for the creation of multi-tailed or branched lipids that can

enhance fusogenicity and delivery efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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